Cas no 1017132-61-4 (1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine)

1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine structure
1017132-61-4 structure
Product Name:1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine
CAS No:1017132-61-4
MF:C5H9N3O
MW:127.144460439682
CID:1088000
PubChem ID:20655904
Update Time:2025-04-20

1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-1,3,4-oxadiazol-2-yl)ethanamine
    • 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethanamine(SALTDATA: HCl)
    • 1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine
    • SCHEMBL19814579
    • 1799497-98-5
    • AKOS011348803
    • EN300-148483
    • 1017132-61-4
    • DB-146667
    • (1R)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethanamine
    • MDL: MFCD09883877
    • Inchi: 1S/C5H9N3O/c1-3(6)5-8-7-4(2)9-5/h3H,6H2,1-2H3
    • InChI Key: BOIJSRQQRMVLPC-UHFFFAOYSA-N
    • SMILES: O1C(C)=NN=C1C(C)N

Computed Properties

  • Exact Mass: 127.074561919g/mol
  • Monoisotopic Mass: 127.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 64.9Ų

1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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